Cas no 898786-83-9 (1-(2,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one)

• Product Name: 1-(2,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
• CAS No: 898786-83-9
• MF: C₁₆H₂₀F₂O₃
• MW: 298.325012207031
• CID: 1948209
• PubChem ID: 24727863
• Update Time: 2025-07-17

1-(2,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
• 2',4'-DIFLUORO-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE
• CTK5G6400
• AG-H-66643
• 1-(2,4-Difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-butanone
• 898786-83-9
• MFCD03844267
• AKOS016023330
• DTXSID50645960

• MDL： MFCD03844267
• Inchi： 1S/C16H20F2O3/c1-16(2)9-20-15(21-10-16)5-3-4-14(19)12-7-6-11(17)8-13(12)18/h6-8,15H,3-5,9-10H2,1-2H3
• InChI Key： ZVDSLXCFTJCNCC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CCCC1OCC(C)(C)CO1)=O)F

Computed Properties

• Exact Mass: 298.13800
• Monoisotopic Mass: 298.13805082Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.71690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one

Research Brief on 1-(2,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one (CAS: 898786-83-9)

The compound 1-(2,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one (CAS: 898786-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the unique structural features of this compound, which include a difluorophenyl group and a dioxane moiety. These structural elements contribute to its stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic methods, to produce high-purity samples of this compound for experimental studies.

In vitro and in vivo studies have demonstrated that 1-(2,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one exhibits notable biological activity, particularly in modulating specific enzymatic pathways. For instance, preliminary data suggest its potential as an inhibitor of key enzymes involved in inflammatory and metabolic disorders. These findings are supported by molecular docking studies, which indicate strong binding affinity to target proteins.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its therapeutic index and reduce potential toxicity.

In conclusion, 1-(2,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one represents a promising scaffold for the development of novel therapeutics. Future studies should focus on elucidating its mechanism of action, conducting preclinical trials, and exploring its potential in combination therapies. The continued exploration of this compound underscores its significance in advancing chemical biology and pharmaceutical research.